6-((3,4-dimethylphenyl)sulfonyl)-N-(3,4,5-trimethoxyphenyl)nicotinamide

• IUPAC Name: 6-(3,4-dimethylphenyl)sulfonyl-N-(3,4,5-trimethoxyphenyl)pyridine-3-carboxamide
• InChI: InChI=1S/C23H24N2O6S/c1-14-6-8-18(10-15(14)2)32(27,28)21-9-7-16(13-24-21)23(26)25-17-11-19(29-3)22(31-5)20(12-17)30-4/h6-13H,1-5H3,(H,25,26)
• InChI Key: NLMCTFCSDQSNTF-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=C(C=C1)S(=O)(=O)C2=NC=C(C=C2)C(=O)NC3=CC(=C(C(=C3)OC)OC)OC)C
• Molecular Formula: C23H24N2O6S
• Molecular Weight: 456.5 g/mol

Description

6-((3,4-dimethylphenyl)sulfonyl)-N-(3,4,5-trimethoxyphenyl)nicotinamide, also known as DMTMN, is a chemical compound that has gained significant attention in scientific research due to its potential therapeutic properties. This compound belongs to the class of nicotinamide derivatives and has been studied for its ability to modulate various biological processes.

Scientific Research Applications

Organic Synthesis and Chemical Properties

Studies on related sulfonamide and nicotinamide derivatives highlight advanced synthetic routes and chemical properties. For instance, research on sulfanyl-, sulfinyl-, and sulfonyl-substituted bicyclic dioxetanes reveals insights into their base-induced chemiluminescence, demonstrating the structural versatility and reactivity of sulfonamide-based compounds in developing novel chemiluminescent materials (Watanabe et al., 2010). Similarly, the synthesis and structural characterization of benzyl and sulfonyl derivatives of certain acetamides for potential antibacterial, antifungal, and anthelmintic applications (Khan et al., 2019) suggest the chemical adaptability of these motifs for diverse biological activities.

Medicinal Chemistry and Biological Activities

Nicotinamide derivatives have been explored for their biological activities, including carbonic anhydrase inhibitory activities, which are crucial for developing therapeutics against glaucoma and other disorders (Kucukoglu et al., 2016). Moreover, the study of hydrogen-bonded systems between nicotinamide and solvents like DMSO provides insights into the solvation dynamics and molecular interactions fundamental to drug formulation and delivery systems (Dimitrova & Daskalova, 2009).

Material Science and Advanced Applications

The structural analysis and applications of complexes involving nicotinamide show potential in material science, especially in the context of non-linear optical properties and metal-organic frameworks (Bryndal et al., 2014). These investigations underpin the utility of nicotinamide derivatives in designing advanced materials with specific optical and electronic properties.